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Compound of Interest

Compound Name: 16:1 Cholesteryl ester-d7

Cat. No.: B15553729

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 16:1 Cholesteryl ester-d7, a

deuterated lipid standard essential for quantitative analysis in lipidomics research. It details the

molecule's structure, chemical properties, and its primary application as an internal standard in

mass spectrometry-based workflows.

Core Compound Identification and Properties
16:1 Cholesteryl ester-d7 is the deuterated analogue of cholesteryl palmitoleate, a naturally

occurring cholesteryl ester. The "16:1" designation specifies the fatty acid component,

palmitoleic acid, which contains 16 carbon atoms and one double bond. The "-d7" signifies the

incorporation of seven deuterium atoms onto the tail of the cholesterol backbone, providing a

distinct mass shift for isotopic differentiation from its endogenous counterpart.

Quantitative Data Summary
The key chemical and physical properties of 16:1 Cholesteryl ester-d7 are summarized in the

table below for easy reference.
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Property Value Reference(s)

Synonym Cholesteryl-d7 palmitoleate [1]

Molecular Formula C₄₃H₆₇D₇O₂ [2][3]

CAS Number 1416275-33-6 [2][3]

Molecular Weight 630.09 [2][3][4]

Exact Mass 629.61 [2]

Purity >99% [2]

Stability Stable for at least 1 year [2]

Storage Temperature -20°C [1][2]

Chemical Structure and Logic
The molecule is an ester formed through the condensation of a deuterated cholesterol

molecule and a palmitoleic acid molecule. The deuterium labeling is specifically on the C-25, C-

26, and C-27 positions of the cholesterol side chain, which is a stable location that prevents

isotopic exchange under typical experimental conditions.
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Caption: Logical composition of 16:1 Cholesteryl ester-d7.
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Application in Quantitative Lipidomics
The primary and critical application of 16:1 Cholesteryl ester-d7 is its use as an internal

standard (IS) for the precise quantification of endogenous cholesteryl palmitoleate in biological

samples using mass spectrometry (MS).[4] Stable isotope-labeled standards are the gold

standard in quantitative MS because they co-elute chromatographically with the analyte of

interest and exhibit nearly identical ionization efficiency, allowing them to correct for variations

in sample extraction, processing, and instrument response.

Experimental Protocols for Quantification
The use of 16:1 Cholesteryl ester-d7 is integral to liquid chromatography-tandem mass

spectrometry (LC-MS/MS) workflows for lipid analysis. A generalized protocol is outlined below,

based on established methodologies.[5][6][7][8]

General Experimental Workflow
The quantification of cholesteryl esters using a deuterated internal standard follows a well-

defined workflow from sample preparation to data analysis.
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Sample Preparation

Analysis

Data Processing

Biological Sample
(Serum, Cells, Tissue)

Spike with known amount of
16:1 Cholesteryl ester-d7

Lipid Extraction
(e.g., Bligh & Dyer, MTBE)

Reverse-Phase Liquid
Chromatography (LC) Separation

Tandem Mass Spectrometry
(ESI-MS/MS)

Detection of Precursor/Product Ions
Analyte (m/z 623 -> 369)

Standard (m/z 630 -> 376)

Calculate Peak Area Ratio
(Endogenous Analyte / d7-Standard)

Absolute Quantification
(using calibration curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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